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Compound of Interest

Compound Name: Gold acetate

Cat. No.: B15286683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of auric

acetate (Au(CH₃COO)₃), also known as gold(III) acetate. The information presented is intended

to support research, development, and application of this compound in various scientific fields,

including medicinal chemistry, catalysis, and materials science.

Core Physical and Chemical Properties
Auric acetate is a yellow to brown solid compound of gold in the +3 oxidation state coordinated

with acetate ligands.[1][2][3] Its properties are significantly influenced by this oxidation state

and the nature of the acetate ligands.

Quantitative Data Summary
The key physical properties of auric acetate powder are summarized in the table below for

quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15286683?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Gold(III)_acetate
https://www.fishersci.com/shop/products/gold-iii-acetate-99-9-metals-basis-thermo-scientific/AA3974202
https://www.espimetals.com/msds/573-Gold%20Acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Formula Au(CH₃COO)₃ [1]

Molar Mass 374.10 g/mol [1]

Appearance Yellow solid / Brown powder [1][2][3]

Decomposition Temperature 170°C - 180°C [1][4]

Odor Vinegar-like [3]

Solubility Profile
Auric acetate exhibits limited solubility in many common solvents. It is described as being

slightly soluble in water and alkaline solutions.[1][2][5][6] Its poor solubility in water

necessitates the use of non-aqueous solvents like glacial acetic acid for high-purity synthesis.

[4] For applications such as the synthesis of gold nanoparticles, the solubility of auric acetate in

aqueous solutions can be enhanced by the addition of hydrochloric acid and nitric acid.[7][8]

Acetonitrile has also been reported as an effective solvent.[6]

Stability and Reactivity
Under normal conditions, auric acetate is a stable compound.[9] However, it is sensitive to heat

and light and will decompose upon heating to form metallic gold and acetic acid.[1][3][4] The

acetate ligands provide moderate stability to the gold(III) center.[4]

Auric acetate is incompatible with strong oxidizing agents, ammonia, organic solvents, and

metal powders.[3][9] It is recommended to avoid temperatures exceeding 140°C to prevent

decomposition.[9]

Structural Information
X-ray diffraction studies have confirmed that auric acetate has a polymeric structure

characterized by bridging acetate ligands.[4]

Experimental Protocols
Synthesis of Auric Acetate
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A common laboratory-scale synthesis of auric acetate involves the reaction of gold(III)

hydroxide with glacial acetic acid.[1][4]

Reaction: Au(OH)₃ + 3CH₃COOH → Au(CH₃COO)₃ + 3H₂O[1]

Procedure:

Gold(III) hydroxide is suspended in glacial acetic acid.

The mixture is stirred, typically at a slightly elevated temperature, to facilitate the reaction.

The resulting auric acetate product, being poorly soluble in the reaction medium, can be

isolated by filtration.

The product is then washed, often with an anhydrous solvent, to remove any unreacted

starting materials and byproducts.[4]

Drying under inert gas at a controlled temperature (e.g., 2-8°C) is recommended for storage.

[5]

Characterization Techniques
To confirm the identity, purity, and structure of synthesized auric acetate, a variety of analytical

techniques are employed:

X-ray Diffraction (XRD): Used to confirm the crystalline and polymeric structure of the

compound.[4]

Elemental Analysis: To verify the elemental composition and purity of the sample.[4]

Extended X-ray Absorption Fine Structure (EXAFS): This technique is valuable for resolving

the local atomic structure and distinguishing between gold-oxygen bonds from the acetate

and any potential gold-chloride bonds from impurities.[4]

Thermogravimetric Analysis (TGA): Can be used to determine the decomposition

temperature and profile of the compound.
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Experimental Workflow: Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of auric acetate.
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Decomposition Pathway
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Caption: Thermal decomposition of auric acetate into metallic gold and acetic acid.
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Caption: Mechanism of auric acetate-induced cell death via ROS generation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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